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Compound of Interest

Compound Name:
4-Amino-3-chlorobenzenesulfonic

acid

Cat. No.: B042906 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 4-Amino-3-
chlorobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

4-Amino-3-chlorobenzenesulfonic acid, a compound of interest in various chemical and

pharmaceutical research areas. This document compiles available data on its physical and

chemical characteristics, outlines general experimental protocols for their determination, and

presents logical workflows through diagrams.

Core Physicochemical Properties
4-Amino-3-chlorobenzenesulfonic acid is an organic compound featuring an aniline core

substituted with a sulfonic acid group and a chlorine atom. Its chemical structure dictates its

physical and chemical behaviors, which are crucial for its handling, application, and

development in research and industry.

General and Computational Data
The fundamental identifiers and computed molecular properties of 4-Amino-3-
chlorobenzenesulfonic acid are summarized below. These values are essential for

stoichiometric calculations, database referencing, and computational modeling.
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Property Value Source

CAS Number 98-35-1 [1]

Molecular Formula C6H6ClNO3S [1][2][3]

Molecular Weight 207.63 g/mol [1][3]

Monoisotopic Mass 206.9756919 Da [1][2]

IUPAC Name
4-amino-3-

chlorobenzenesulfonic acid
[2]

EINECS 202-660-7 [1][3]

XLogP3-AA 206.9756919 [1]

Topological Polar Surface Area 88.8 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

Complexity 248 [1]

Physical Properties
The physical state and thermal properties of a compound are critical for determining its storage

conditions and potential processing methods.
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Property Value Source

Appearance

Not explicitly available, but

related compounds are

crystalline powders.

[4]

Melting Point
>300 °C (for the related isomer

3-Aminobenzenesulfonic acid)

Boiling Point

Data not available (likely

decomposes at high

temperatures).

Molar Refractivity 45.54 cm³ [1]

Molar Volume 126.4 cm³ [1]

Index of Refraction 1.639 [1]

Surface Tension 69.7 dyne/cm [1]

Solubility and Partition Coefficients
Solubility in various solvents and partition coefficients are determinants of a compound's

behavior in different environments, including biological systems.
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Property Value Source

ACD/LogP 0.83 [1]

ACD/LogD (pH 5.5) -2.67 [1]

ACD/LogD (pH 7.4) -2.67 [1]

Solubility

Very slightly soluble in ethanol

and methanol (for the related

isomer 3-

Aminobenzenesulfonic acid).

Highly soluble in water (for the

related compound 4-

Chlorobenzenesulfonic acid).

[5]

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties of 4-
Amino-3-chlorobenzenesulfonic acid are not readily available in the provided search results.

However, standard analytical methods are employed for such characterizations.

General Analytical Workflow
A typical workflow for the physicochemical characterization of a synthesized compound like 4-
Amino-3-chlorobenzenesulfonic acid is outlined below. This process ensures the identity,

purity, and key properties of the compound are accurately determined.

Caption: General workflow for the synthesis, purification, and physicochemical characterization

of a chemical compound.

Synthesis
While a specific protocol for 4-Amino-3-chlorobenzenesulfonic acid is not detailed, the

synthesis of related compounds often involves the sulfonation of a corresponding aniline or the

modification of a pre-existing benzenesulfonic acid derivative. For instance, the synthesis of 4-

amino-3-chlorophenol starts from p-aminobenzenesulfonic acid, which undergoes diazotization
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followed by further reactions.[6] A potential high-level synthesis pathway could involve the

chlorination of 4-aminobenzenesulfonic acid.

Caption: A conceptual pathway for the synthesis of 4-Amino-3-chlorobenzenesulfonic acid.

Spectroscopic Analysis
Spectroscopic techniques are fundamental for elucidating the chemical structure of a molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the carbon-hydrogen framework of the molecule. While specific spectra for 4-Amino-3-
chlorobenzenesulfonic acid are not provided, related compounds have been characterized

using these methods.[1][7]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify the functional groups present in

the molecule, such as the amino (N-H), sulfonyl (S=O), and aromatic (C=C) groups.

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern of the compound, confirming its elemental composition.[8][9]

UV-Vis Spectroscopy: This technique provides information about the electronic transitions

within the molecule and is often used to study compounds with aromatic systems.[10][11][12]

Chromatographic Methods
Chromatographic techniques are essential for assessing the purity of the compound.

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for

determining the purity of a sample and can also be used for quantification.

Thin-Layer Chromatography (TLC): TLC is a simpler chromatographic technique used for

monitoring the progress of a reaction and for preliminary purity assessment.

These analytical methods are standard in organic chemistry and are applicable to the

characterization of 4-Amino-3-chlorobenzenesulfonic acid.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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